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molecular formula C10H11BrF3N B7941642 (2-Bromo-5-trifluoromethyl-benzyl)-ethyl-amine CAS No. 1175526-32-5

(2-Bromo-5-trifluoromethyl-benzyl)-ethyl-amine

Cat. No. B7941642
CAS RN: 1175526-32-5
M. Wt: 282.10 g/mol
InChI Key: RXDHNTPSESXLJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08049015B2

Procedure details

2-Bromo-5-(trifluoromethyl)benzaldehyde (20 g, 79.1 mmol), ethylamine (2M in MeOH; 59.3 mL, 118.6 mmol), and sodium cyanoborohydride (7.45 g, 118.6 mmol) were combined in MeOH (200 mL). Acetic acid (6.79 mL, 118.6 mmol) was added, and the reaction was stirred at room temperature overnight. The mixture was concentrated and partitioned between CH2Cl2 and H2O. The aqueous layer was separated and extracted twice with CH2Cl2, and the combined organic layers were dried over Na2SO4 and concentrated to give (2-bromo-5-trifluoromethyl-benzyl)-ethyl-amine.
Name
2-Bromo-5-(trifluoromethyl)benzaldehyde
Quantity
20 g
Type
reactant
Reaction Step One
Name
ethylamine
Quantity
59.3 mL
Type
reactant
Reaction Step Two
Name
sodium cyanoborohydride
Quantity
7.45 g
Type
reactant
Reaction Step Three
Name
Acetic acid
Quantity
6.79 mL
Type
reactant
Reaction Step Four
Name
MeOH
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
(2-bromo-5-trifluoromethyl-benzyl)-ethyl-amine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[CH:4]=O.[CH2:14]([NH2:16])[CH3:15].C([BH3-])#N.[Na+].C(O)(=O)C>CO>[Br:1][C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[CH2:4][NH:16][CH2:14][CH3:15] |f:2.3|

Inputs

Step One
Name
2-Bromo-5-(trifluoromethyl)benzaldehyde
Quantity
20 g
Type
reactant
Smiles
BrC1=C(C=O)C=C(C=C1)C(F)(F)F
Step Two
Name
ethylamine
Quantity
59.3 mL
Type
reactant
Smiles
C(C)N
Step Three
Name
sodium cyanoborohydride
Quantity
7.45 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Step Four
Name
Acetic acid
Quantity
6.79 mL
Type
reactant
Smiles
C(C)(=O)O
Step Five
Name
MeOH
Quantity
200 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
CUSTOM
Type
CUSTOM
Details
partitioned between CH2Cl2 and H2O
CUSTOM
Type
CUSTOM
Details
The aqueous layer was separated
EXTRACTION
Type
EXTRACTION
Details
extracted twice with CH2Cl2
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic layers were dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
(2-bromo-5-trifluoromethyl-benzyl)-ethyl-amine
Type
product
Smiles
BrC1=C(CNCC)C=C(C=C1)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.